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Compound of Interest

Compound Name: 2-(Trifluoromethyl)benzaldehyde

Cat. No.: B1295035

Technical Support Center: 2-
(Trifluoromethyl)benzaldehyde

This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 2-(Trifluoromethyl)benzaldehyde (CAS No.
447-61-0).

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative properties of 2-
(Trifluoromethyl)benzaldehyde.
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Property Value Source
Molecular Formula C8H5F30 [1]
Molecular Weight 174.12 g/mol [1]12]
Appearance C.:olf)rless to light yellow clear e
liquid

Density 1.32 g/mL at 25 °C [2][4]
Boiling Point 70-71 °C at 16 mmHg [1][3]
Melting Point -40 °C [11[3]
Flash Point 61 °C (141.8 °F) - closed cup [2]
Refractive Index n20/D 1.466 [2]

Troubleshooting and FAQs

This section addresses common questions and potential issues that may arise during the
handling and use of 2-(Trifluoromethyl)benzaldehyde.

Q1: The compound has developed a slight yellow tint. Is it still usable?

Al: Aslight yellow color is often acceptable and may not indicate significant degradation.[1]
However, this compound is known to be air-sensitive.[1][5] For reactions sensitive to impurities,
it is recommended to purify the aldehyde before use, for example, by distillation under reduced
pressure.

Q2: My reaction is not proceeding as expected. Could the starting material be the issue?

A2: The reactivity of 2-(Trifluoromethyl)benzaldehyde is influenced by the electron-
withdrawing nature of the trifluoromethyl group, which increases the electrophilicity of the
carbonyl carbon.[1] If your reaction is sluggish, ensure all reagents are dry and the reaction is
performed under an inert atmosphere (e.g., nitrogen or argon), as the compound is air-
sensitive.[1][5] Also, confirm the absence of acidic or basic impurities that could interfere with
the reaction.[6][7]
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Q3: What are the appropriate storage conditions for this compound?

A3: To ensure stability, 2-(Trifluoromethyl)benzaldehyde should be stored in a tightly closed
container in a cool, dry, and well-ventilated area.[6][8] It is recommended to store it under an
inert atmosphere, such as nitrogen or argon, to prevent oxidation due to its air sensitivity.[1][5]
Keep it away from heat, sparks, open flames, and incompatible materials like acids, bases, and
reducing agents.[6][7]

Q4: What personal protective equipment (PPE) is required when handling this chemical?

A4: When handling 2-(Trifluoromethyl)benzaldehyde, it is essential to wear appropriate
personal protective equipment. This includes chemical-resistant gloves, safety glasses or
goggles, and a lab coat.[6] Work should be conducted in a well-ventilated area or under a
chemical fume hood to avoid inhalation of vapors.[5][8] For weighing or transfers that may
generate aerosols, a dust mask (type N95 or equivalent) is recommended.[2]

Q5: How should I properly dispose of waste containing 2-(Trifluoromethyl)benzaldehyde?

A5: Dispose of contents and containers in accordance with local, regional, and national
regulations.[6] This material and its container must be disposed of as hazardous waste. Do not
allow it to enter drains or waterways.[5]

Experimental Protocols

General Handling Procedures:
o Always work in a well-ventilated area or a chemical fume hood.[5][8]

o Wear appropriate personal protective equipment, including gloves, safety glasses, and a lab
coat.[6]

e Avoid contact with skin and eyes.[6]
» Do not breathe mist or vapors.[6]
o Keep away from heat, sparks, and open flames.[6]

e Ground all equipment when transferring to prevent static discharge.[8]
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e Use only non-sparking tools.[9]
e Wash hands thoroughly after handling.[6]
First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[6]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention if irritation develops.[6]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[6]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce
vomiting. Call a physician or poison control center immediately.[5][8]

Visualized Workflow

The following diagram illustrates the recommended workflow for handling a spill of 2-
(Trifluoromethyl)benzaldehyde.
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Spill Occurs

Spill of 2-(Trifluoromethyl)benzaldehyde Detected

Immediate Actions & Assessment

Evacuate immediate area if necessary
Ensure adequate ventilation
Remove all sources of ignition

Assess the size and nature of the spill

Containment & Cleanup

Wear appropriate PPE

(gloves, goggles, respirator)

Contain the spill with inert absorbent material
(sand, vermiculite)

Carefully collect absorbed material into a sealed container

Decontamination & Disposal

Decontaminate the spill area
Label waste container and dispose of as hazardous waste

Report the incident to the appropriate personnel

Click to download full resolution via product page

Caption: Spill response workflow for 2-(Trifluoromethyl)benzaldehyde.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1295035?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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